Cas no 2228151-44-6 (2-(3,6-dichloropyridazin-4-yl)propan-2-amine)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)propan-2-amine
• CAS No: 2228151-44-6
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 5960048
• PubChem ID: 165636849
• Update Time: 2025-06-13

2-(3,6-dichloropyridazin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)propan-2-amine
• EN300-1978361
• 2228151-44-6

• Inchi： 1S/C7H9Cl2N3/c1-7(2,10)4-3-5(8)11-12-6(4)9/h3H,10H2,1-2H3
• InChI Key： OPUJAAXTILZYRR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)N

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)propan-2-amine

Introduction to 2-(3,6-dichloropyridazin-4-yl)propan-2-amine (CAS No: 2228151-44-6)

2-(3,6-dichloropyridazin-4-yl)propan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228151-44-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridazine core, which is a heterocyclic aromatic ring system, and is further modified with chlorine substituents at the 3 and 6 positions, enhancing its reactivity and biological activity. The presence of an amine functional group at the 4-position of the pyridazine ring introduces further versatility, making it a valuable scaffold for medicinal chemistry.

The synthesis of 2-(3,6-dichloropyridazin-4-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyridazine derivative, followed by selective chlorination and subsequent amination. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and improve efficiency. These techniques not only enhance the scalability of production but also minimize unwanted byproducts, ensuring a more sustainable approach to pharmaceutical manufacturing.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyridazine moiety. Pyridazines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of chlorine atoms into the pyridazine ring further modulates these activities by enhancing binding affinity to biological targets. Preliminary studies on 2-(3,6-dichloropyridazin-4-yl)propan-2-amine have revealed promising results in inhibiting certain enzymes involved in cancer cell proliferation. This has spurred further research into its potential as a lead compound for developing novel anticancer therapies.

The amine functional group in 2-(3,6-dichloropyridazin-4-yl)propan-2-amine also opens up possibilities for derivatization, allowing chemists to modify its properties for specific applications. For instance, conjugation with other bioactive molecules or incorporation into larger peptidomimetic structures could lead to enhanced pharmacological effects. Additionally, computational modeling and molecular docking studies have been instrumental in understanding the interactions between this compound and its target proteins. These studies provide valuable insights into optimizing drug design and improving therapeutic efficacy.

From a regulatory perspective, ensuring the safety and quality of 2-(3,6-dichloropyridazin-4-yl)propan-2-amine is paramount. Compliance with Good Manufacturing Practices (GMP) and rigorous quality control measures are essential to guarantee consistency and reliability in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the identity and purity of the compound. These methods provide accurate characterization data that are critical for regulatory submissions and clinical trials.

The role of 2-(3,6-dichloropyridazin-4-yl)propan-2-amine extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative drug discovery programs that leverage novel heterocyclic compounds like this one. The ability to modify its structure while maintaining biological activity makes it a versatile tool for medicinal chemists. Furthermore, advancements in synthetic biology and biocatalysis offer new avenues for producing complex molecules more efficiently and sustainably.

Future directions in the study of 2-(3,6-dichloropyridazin-4-yl)propan-2-amine include exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its pharmacological effects. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical applications. Such partnerships can accelerate drug development pipelines and bring new treatments to patients more quickly.

In conclusion,2-(3,6-dichloropyridazin-4-ylopane)-amine (CAS No: 2228151 -44 - 6) represents a promising compound with diverse applications in pharmaceutical research and development。 Its unique structural features， coupled with its potential biological activities， make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in shaping the future of medicine。